(Z)-4-acetyl-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-4-acetyl-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.42. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Thiazolides, including compounds with structural similarities to the specified chemical, have been investigated for their anticancer properties. Research demonstrates that thiazolides can induce apoptosis in colon carcinoma cell lines, suggesting potential therapeutic applications in cancer treatment. The interaction with specific cellular targets, such as the detoxification enzyme glutathione S-transferase Pi 1 (GSTP1), is critical for thiazolide-induced apoptosis, indicating that these compounds could be leveraged for targeting cancer cells with specific genetic or protein expression profiles (Brockmann et al., 2014). Additionally, novel benzamide derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines, with several compounds showing promising results in comparison to reference drugs, underscoring the potential of these molecules in anticancer drug development (Ravinaik et al., 2021).
Antioxidant and Antibacterial Activities
Benzamide compounds, including those with methoxy and acetoxy substituents, have been synthesized and evaluated for their in vitro antioxidant and antibacterial activities. Some synthesized compounds exhibited effective total antioxidant, free radical scavenging, and metal chelating activities, in addition to growth inhibitory activity against various bacteria (Yakan et al., 2020). This suggests that such compounds could be further explored for their protective effects against oxidative stress-related diseases and infections.
Properties
IUPAC Name |
4-acetyl-N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S/c1-11(22)12-5-7-13(8-6-12)18(23)20-19-21(2)14-9-15(24-3)16(25-4)10-17(14)26-19/h5-10H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAYSMDRLMYAUNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC(=C(C=C3S2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.